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Compound of Interest

6-Bromo-3-methoxy-2-
Compound Name:
nitropyridine

Cat. No.: B1344277

Essential Safety & Handling Guide: 6-Bromo-3-
methoxy-2-nitropyridine

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling 6-Bromo-3-methoxy-2-nitropyridine (CAS No. 916737-76-3) in a laboratory setting.
Adherence to these guidelines is vital for ensuring personal safety and maintaining a secure
research environment.

Hazard Assessment:

While comprehensive toxicological data for 6-Bromo-3-methoxy-2-nitropyridine is not fully
available, its structure suggests hazards common to halogenated and nitrated aromatic
compounds.[1] It should be handled with care, assuming it may be harmful if swallowed, and
may cause skin, eye, and respiratory irritation.[2][3][4]

Quantitative Data Summary

The known physical and chemical properties of 6-Bromo-3-methoxy-2-nitropyridine are
summarized below. A full safety profile has not been thoroughly investigated, warranting a
cautious approach.
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Property Value Reference
CAS Number 916737-76-3 [1]
Molecular Formula CeHsBrN20s [1][5]
Molecular Weight 233.02 g/mol [1][5]
Physical State Solid

Appearance Light creamish crystalline solid  [6]

Melting Point 90-98 °C [6]

Storage Temperature 0-8 °C, Inert atmosphere [6]

Operational Plan: Step-by-Step Handling
Procedures

All handling of this compound must be performed in a well-ventilated area, preferably within a
certified chemical fume hood to minimize exposure.[2][7]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.[4] All PPE should be selected
based on a thorough risk assessment of the specific procedures being performed.

o Eye & Face Protection: Wear chemical safety goggles conforming to EN166 or NIOSH
standards.[1] For operations with a high risk of splashing, a face shield must be worn in
addition to safety goggles.[5]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required.[7] Inspect
gloves for any signs of degradation or puncture before use. For chemicals of unknown
toxicity, consider wearing double gloves.[5]

o Body Protection: A flame-resistant lab coat must be worn and kept fully fastened.[5] For
tasks with a higher risk of splashes, a chemical-resistant apron is also recommended.[7]
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e Respiratory Protection: All work should be conducted inside a chemical fume hood to control
airborne particles.[7] If dust or aerosols are likely to be generated and a fume hood is not
available, a NIOSH-approved respirator with appropriate cartridges is necessary.[7]

Engineering Controls

e Fume Hood: Conduct all weighing, transferring, and handling of the compound within a
certified chemical fume hood.[2]

o Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible
and in close proximity to the workstation.[4][7]

Handling

« Avoid all direct contact with the skin, eyes, and clothing.[7]

Prevent the formation and inhalation of dust and aerosols during handling.[1][2]

Use appropriate tools (e.g., spatulas, scoops) for transferring the solid material.

Keep the container tightly closed when not in use.[1][7]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly with soap and water after handling and before leaving the lab.[1]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Seek medical attention if irritation persists.[6][7]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[6]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[1]
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Disposal Plan

All waste containing 6-Bromo-3-methoxy-2-nitropyridine must be treated as hazardous
waste and disposed of according to local, state, and federal regulations.[1] Chemical
neutralization in the lab is not recommended.

Waste Segregation & Collection

o Classification: This is a halogenated organic compound. It is critical to segregate it into a
designated "Halogenated Organic Waste" stream. Do not mix with non-halogenated waste.

» Solid Waste: Collect all contaminated solid waste (e.qg., gloves, weighing paper, pipette tips)
in a dedicated, clearly labeled, and sealable hazardous waste container.[7]

e Liquid Waste: Collect any solutions containing the compound in a separate, labeled, leak-
proof container for "Halogenated Organic Liquid Waste."[7] Do not overfill containers.

Container Labeling

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "6-
Bromo-3-methoxy-2-nitropyridine".[7]

Storage and Disposal

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

» Place containers in secondary containment to manage any potential leaks.

o Arrange for pickup and disposal through a licensed hazardous waste disposal company.

Experimental Workflow Visualization

The following diagram outlines the logical workflow for the safe handling of 6-Bromo-3-
methoxy-2-nitropyridine, from initial preparation to final disposal.
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Caption: Workflow for safe handling of 6-Bromo-3-methoxy-2-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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